Cas no 1797353-49-1 (N-(1-cyanocyclobutyl)-2-[4-(2,2,2-trifluoroethoxy)phenyl]acetamide)

• Product Name: N-(1-cyanocyclobutyl)-2-[4-(2,2,2-trifluoroethoxy)phenyl]acetamide
• CAS No: 1797353-49-1
• MF: C₁₅H₁₅F₃N₂O₂
• MW: 312.287014245987
• CID: 6576871
• PubChem ID: 75476511
• Update Time: 2025-06-15

N-(1-cyanocyclobutyl)-2-[4-(2,2,2-trifluoroethoxy)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS033495110
• Z1642899104
• N-(1-cyanocyclobutyl)-2-[4-(2,2,2-trifluoroethoxy)phenyl]acetamide
• EN300-26684758
• 1797353-49-1

• Inchi： 1S/C15H15F3N2O2/c16-15(17,18)10-22-12-4-2-11(3-5-12)8-13(21)20-14(9-19)6-1-7-14/h2-5H,1,6-8,10H2,(H,20,21)
• InChI Key： NRKVFEAWCZKZOW-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(=CC=1)CC(NC1(C#N)CCC1)=O)(F)F

Computed Properties

• Exact Mass: 312.10856221g/mol
• Monoisotopic Mass: 312.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.1Ų

Additional information on N-(1-cyanocyclobutyl)-2-[4-(2,2,2-trifluoroethoxy)phenyl]acetamide

Introduction to N-(1-cyanocyclobutyl)-2-[4-(2,2,2-trifluoroethoxy)phenyl]acetamide and Its Significance in Modern Chemical Research

N-(1-cyanocyclobutyl)-2-[4-(2,2,2-trifluoroethoxy)phenyl]acetamide, a compound with the CAS number 1797353-49-1, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in drug discovery and molecular biology. The intricate molecular architecture of this compound, characterized by its cyclobutyl and trifluoroethoxy substituents, makes it a subject of intense study among researchers exploring novel chemical entities.

The structural components of N-(1-cyanocyclobutyl)-2-[4-(2,2,2-trifluoroethoxy)phenyl]acetamide play a crucial role in determining its chemical properties and biological activities. The cyclobutyl group contributes to the rigidity of the molecule, which can influence its binding affinity to biological targets. Meanwhile, the presence of the trifluoroethoxy moiety introduces fluorine atoms that can enhance metabolic stability and bioavailability, making it an attractive candidate for pharmaceutical development.

In the realm of pharmaceutical research, N-(1-cyanocyclobutyl)-2-[4-(2,2,2-trifluoroethoxy)phenyl]acetamide has been explored for its potential as an intermediate in the synthesis of bioactive molecules. Its unique pharmacophoric features make it a valuable building block for designing compounds with specific therapeutic effects. Recent studies have highlighted its role in developing novel inhibitors targeting various enzymatic pathways relevant to human health and disease.

The compound's relevance is further underscored by its incorporation into ongoing clinical trials and academic research projects. Researchers are investigating its interactions with biological receptors and enzymes, aiming to uncover new therapeutic strategies. The combination of computational modeling and experimental validation has been instrumental in understanding how this molecule interacts with biological systems at the molecular level.

One of the most compelling aspects of N-(1-cyanocyclobutyl)-2-[4-(2,2,2-trifluoroethoxy)phenyl]acetamide is its potential in addressing unmet medical needs. By leveraging advanced synthetic methodologies, scientists have been able to modify its structure to enhance its pharmacological properties. This flexibility has led to the development of derivatives with improved efficacy and reduced side effects. Such advancements are critical in the pursuit of safer and more effective treatments for a wide range of diseases.

The synthesis of this compound involves sophisticated organic reactions that highlight the ingenuity of modern chemical synthesis techniques. The process typically requires multiple steps, including nucleophilic substitution reactions and protection-deprotection strategies, to achieve the desired product with high purity. These synthetic routes not only showcase the expertise of chemists but also demonstrate the feasibility of producing complex molecules on an industrial scale.

The impact of N-(1-cyanocyclobutyl)-2-[4-(2,2,2-trifluoroethoxy)phenyl]acetamide extends beyond academic research; it has practical implications for drug development pipelines. Pharmaceutical companies are increasingly interested in compounds with novel structures that can offer competitive advantages in the market. The unique properties of this molecule make it a promising candidate for further optimization into a viable therapeutic agent.

As research continues to evolve, the applications of N-(1-cyanocyclobutyl)-2-[4-(2,2,2-trifluoroethoxy)phenyl]acetamide are likely to expand. Emerging technologies such as artificial intelligence and machine learning are being employed to accelerate the discovery process by predicting molecular properties and identifying potential drug candidates more efficiently. This interdisciplinary approach is reshaping how new drugs are developed and bringing us closer to more personalized medicine solutions.

In conclusion, N-(1-cyanocyclobutyl)-2-[4-(2,2,2-trifluoroethoxy)phenyl]acetamide stands as a testament to the ingenuity and perseverance of modern chemists. Its unique structure and versatile applications make it a cornerstone in ongoing research efforts aimed at improving human health. As we continue to explore its potential, we can anticipate further breakthroughs that will benefit patients worldwide.